1-{3-[(diethylamino)methyl]-4-methoxyphenyl}ethanone hydrochloride

• IUPAC Name: 1-[3-(diethylaminomethyl)-4-methoxyphenyl]ethanone;hydrochloride
• InChI: InChI=1S/C14H21NO2.ClH/c1-5-15(6-2)10-13-9-12(11(3)16)7-8-14(13)17-4;/h7-9H,5-6,10H2,1-4H3;1H
• InChI Key: XYGWPFUXAKOBCL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC(=C1)C(=O)C)OC.Cl
• Molecular Formula: C14H22ClNO2
• Molecular Weight: 271.78 g/mol

Description

1-{3-[(diethylamino)methyl]-4-methoxyphenyl}ethanone hydrochloride, also known as methoxyketamine, is a chemical compound that belongs to the class of dissociative anesthetics. It is a derivative of ketamine, which is widely used as an anesthetic agent. Methoxyketamine has been found to have similar anesthetic effects as ketamine but with fewer side effects. This makes it a promising candidate for use in medical research.

Mechanism of Action

Methoxyketamine works by blocking the N-methyl-D-aspartate (NMDA) receptor in the brain. This receptor is involved in the transmission of pain signals and is also involved in learning and memory. By blocking this receptor, 1-{3-[(diethylamino)methyl]-4-methoxyphenyl}ethanone hydrochlorideine can produce anesthetic effects and also has potential as an antidepressant.
Biochemical and Physiological Effects:
Methoxyketamine has been found to produce anesthetic effects similar to ketamine but with fewer side effects. It has also been found to have rapid antidepressant effects, which could be beneficial for patients who do not respond well to traditional antidepressants. Methoxyketamine has also been found to have neuroprotective effects and may be useful in treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Methoxyketamine has advantages over ketamine in that it has fewer side effects and is less likely to cause hallucinations. This makes it a better candidate for use in medical research. However, 1-{3-[(diethylamino)methyl]-4-methoxyphenyl}ethanone hydrochlorideine is still a relatively new compound and more research is needed to fully understand its effects and potential limitations.

Future Directions

There are several future directions for research on 1-{3-[(diethylamino)methyl]-4-methoxyphenyl}ethanone hydrochlorideine. One area of research could be its potential use in treating depression and anxiety disorders. Methoxyketamine has been found to have rapid antidepressant effects, which could be beneficial for patients who do not respond well to traditional antidepressants. Another area of research could be its potential use in treating neurodegenerative diseases. Methoxyketamine has been found to have neuroprotective effects and may be useful in treating diseases such as Alzheimer's and Parkinson's. Finally, more research is needed to fully understand the biochemical and physiological effects of 1-{3-[(diethylamino)methyl]-4-methoxyphenyl}ethanone hydrochlorideine and its potential limitations.

Synthesis Methods

Methoxyketamine can be synthesized by reacting 4-methoxyphenylacetone with diethylamine in the presence of hydrochloric acid. The resulting product is then purified through recrystallization to obtain 1-{3-[(diethylamino)methyl]-4-methoxyphenyl}ethanone hydrochlorideine hydrochloride.

Scientific Research Applications

Methoxyketamine has been studied for its potential use in medical research. It has been found to have similar anesthetic effects as ketamine but with fewer side effects, making it a promising alternative. Methoxyketamine has also been studied for its potential use in treating depression and anxiety disorders. It has been found to have rapid antidepressant effects, which could be beneficial for patients who do not respond well to traditional antidepressants.